
An In-depth Technical Guide to Cyanogen
Fluoride: Properties, Synthesis, and

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyanogen fluoride

Cat. No.: B072782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyanogen fluoride (FCN) is a highly reactive and toxic inorganic compound with significant

applications in organic synthesis. This guide provides a comprehensive overview of its

chemical identifiers, physical and chemical properties, detailed synthesis protocols, and its

utility as a reagent in the preparation of fluorinated organic molecules. Particular focus is given

to its reactions of interest to medicinal chemistry and drug development, including the synthesis

of fluorinated heterocycles and other potentially biologically active compounds. Safety

precautions for handling this hazardous gas are also detailed.

Chemical Identifiers and Properties
Cyanogen fluoride is a linear molecule with the chemical formula FCN.[1] It is essential to

identify this compound accurately for research and safety purposes. The following tables

summarize its key identifiers and physicochemical properties.

Table 1: Identifiers for Cyanogen Fluoride[1][2]
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Identifier Value

CAS Number 1495-50-7

PubChem CID 137036

IUPAC Name carbononitridic fluoride

Molecular Formula CFN

SMILES C(#N)F

InChI InChI=1S/CFN/c2-1-3

InChIKey CPPKAGUPTKIMNP-UHFFFAOYSA-N

Synonyms Fluorine cyanide, Cyano fluoride

Table 2: Physicochemical Properties of Cyanogen
Fluoride[1]

Property Value

Molar Mass 45.0158 g/mol

Appearance Colorless gas

Boiling Point -46 °C

Melting Point -82 °C

Density 1.026 g/cm³

Synthesis of Cyanogen Fluoride
The primary method for synthesizing cyanogen fluoride is through the pyrolysis of cyanuric

fluoride ((CNF)₃).[1]

Experimental Protocol: Pyrolysis of Cyanuric Fluoride[1]
[3]
This protocol describes the laboratory-scale synthesis of cyanogen fluoride.
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Materials:

Cyanuric fluoride (C₃F₃N₃)

High-purity nitrogen gas (carrier gas)

Induction-heated carbon tube furnace

4-8 mesh carbon granules

Graphite powder insulation

Water-jacketed shell

Liquid nitrogen cold traps

Procedure:

Pack an induction-heated carbon tube (0.75-inch internal diameter) with 4-8 mesh carbon

granules.

Surround the carbon tube with graphite powder insulation and a water-jacketed shell.

Heat the furnace to a temperature of 1300 °C.

Introduce cyanuric fluoride vapor into the furnace at a rate of 50 g/hr, carried by a stream of

nitrogen gas, maintaining a pressure of 50 mmHg.

The gaseous pyrolysate exits the furnace and is collected in a series of cold traps cooled

with liquid nitrogen. The product will appear as a fluffy white solid.

This process yields crude cyanogen fluoride with a maximum yield of approximately 50%.

Other byproducts include cyanogen and trifluoroacetonitrile.[1]

Purification of the crude product can be achieved by distillation in a glass column at

atmospheric pressure to obtain pure cyanogen fluoride.[1]
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Safety Note: This procedure must be carried out in a well-ventilated fume hood due to the high

toxicity and explosive nature of cyanogen fluoride. All personnel must wear appropriate

personal protective equipment (PPE), including safety goggles, face shields, and appropriate

gloves. A standard operating procedure for handling highly toxic gases should be strictly

followed.[2][3][4][5]
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Diagram of the synthesis of cyanogen fluoride via pyrolysis.

Applications in Organic Synthesis
Cyanogen fluoride is a valuable reagent for introducing both fluorine and a cyano group into

organic molecules.

Addition to Alkenes
Cyanogen fluoride readily adds across the double bond of olefins to produce α,β-fluoronitriles.

[1] This reaction is a useful method for synthesizing fluorinated building blocks.

General Reaction Scheme:

R₂C=CR₂ + FCN → R₂FC-C(CN)R₂

Experimental Protocol: Addition of Cyanogen Fluoride to an Olefin (General Procedure)

Materials:
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Alkene substrate

Cyanogen fluoride gas

Anhydrous, inert solvent (e.g., dichloromethane)

Reaction vessel equipped with a gas inlet, stirrer, and cooling bath

Procedure:

Dissolve the alkene substrate in the anhydrous, inert solvent in the reaction vessel.

Cool the reaction mixture to the desired temperature (typically between -78 °C and room

temperature, depending on the reactivity of the alkene).

Slowly bubble a stream of cyanogen fluoride gas through the stirred solution.

Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or NMR

spectroscopy).

Upon completion, purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any

unreacted cyanogen fluoride.

The product can be isolated and purified using standard techniques such as distillation or

column chromatography.

Safety Note: This reaction must be performed in a high-efficiency fume hood due to the

extreme toxicity of cyanogen fluoride.

Synthesis of Fluorinated Heterocycles
While direct reactions of cyanogen fluoride to form heterocycles are not widely reported, the

fluorinated building blocks produced from its reactions with alkenes can be valuable precursors

in the synthesis of fluorinated heterocycles.[6][7][8][9][10] The presence of fluorine in

heterocyclic compounds is of significant interest in drug discovery as it can modulate properties

such as metabolic stability, lipophilicity, and binding affinity.[11]
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Logical relationship of cyanogen fluoride in synthesis.

Safety and Handling
Cyanogen fluoride is an extremely toxic and explosive gas.[1] It is imperative that strict safety

protocols are followed when handling this substance.

Engineering Controls: All work with cyanogen fluoride must be conducted in a certified

chemical fume hood with a high rate of air exchange.[2][3][4][5] For storage of larger

quantities, a dedicated gas cabinet is recommended.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and

chemical splash goggles with a face shield.[2][3][4][5]

Incompatible Materials: Avoid contact with acids, water, and oxidizing agents. Explosive

polymerization can be catalyzed by hydrogen fluoride.[1]
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Emergency Procedures: In case of accidental release, evacuate the area immediately. For

skin or eye contact, flush with copious amounts of water for at least 15 minutes and seek

immediate medical attention. For inhalation, move the individual to fresh air and seek

immediate medical attention.[2][3][4][5]

Conclusion
Cyanogen fluoride is a potent reagent in organic synthesis, providing a direct route to

valuable fluorinated compounds. While its extreme toxicity necessitates careful handling, its

utility in preparing precursors for potentially bioactive molecules, such as fluorinated

heterocycles, makes it a compound of interest for researchers in drug discovery and medicinal

chemistry. Further exploration of its reactivity could unveil new applications in the synthesis of

complex fluorinated molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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